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Compound of Interest

Compound Name: 2-Hydroxy-6-methylpyridine

Cat. No.: B103643

Proper management and disposal of 2-Hydroxy-6-methylpyridine are critical for ensuring
laboratory safety and environmental protection. This guide provides a comprehensive, step-by-
step procedure for researchers, scientists, and drug development professionals to handle and
dispose of this chemical responsibly, in accordance with general laboratory safety protocols
and hazardous waste regulations.

Hazard Identification and Classification

Before handling or disposing of 2-Hydroxy-6-methylpyridine, it is essential to be aware of its
hazards. This chemical should be treated as a hazardous waste unless confirmed otherwise by
your institution's Environmental Health & Safety (EHS) department.[1]

Summary of 2-Hydroxy-6-methylpyridine Properties and Hazards
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Property Information

Synonyms 6-Methyl-2-pyridinol, 6-Methyl-2-pyridone
CAS Number 3279-76-3

Molecular Formula CeH7NO

Physical Appearance Beige powder[2]

Melting Point 157-159 °C

Causes skin irritation (H315), Causes serious
Hazard Statements eye irritation (H319), May cause respiratory
irritation (H335).

Signal Word Warning

| Storage Class | 11 - Combustible Solids |

Step-by-Step Disposal Procedure

The following procedure outlines the required steps for the safe disposal of 2-Hydroxy-6-
methylpyridine waste.

Step 1: Waste Characterization and Segregation

 Identify Waste: All unused, expired, or contaminated 2-Hydroxy-6-methylpyridine, including
solutions and materials used for spill cleanup, must be treated as hazardous waste.[1]

e Segregate Waste: Do not mix 2-Hydroxy-6-methylpyridine waste with other chemical
waste streams unless you have confirmed their compatibility.[3] Incompatible materials can
cause dangerous reactions.[3] It is incompatible with strong oxidizing agents and strong
acids.[4] Store it separately to prevent hazardous reactions.[3]

Step 2: Proper Containment

o Select a Container: Use a leak-proof container that is chemically compatible with pyridines.
High-density polyethylene (HDPE) containers are often preferred for chemical waste.[5][6]
Ensure the container is in good condition.[7]
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o Seal the Container: Keep the waste container securely closed at all times, except when
adding waste.[6][7] This prevents the release of vapors and protects against spills.

Step 3: Accurate Labeling

All chemical waste containers must be clearly labeled to avoid accidents and ensure proper
disposal.[3]

o Use a Hazardous Waste Tag: Obtain and affix a hazardous waste tag from your institution's
EHS department.[5]

o Complete the Label: The label must include the following information:

[e]

The full chemical name: "2-Hydroxy-6-methylpyridine”. Do not use abbreviations or
chemical formulas.[5]

A clear indication that it is "Hazardous Waste".

[e]

o

The specific hazards associated with the chemical (e.g., "Irritant”).

For mixtures, list all chemical components and their approximate percentages.[5]

[¢]

Step 4: Safe Storage (Satellite Accumulation)

o Designate an Area: Store the labeled waste container in a designated Satellite Accumulation
Area (SAA).[6][8] This area should be at or near the point of waste generation and under the
control of laboratory personnel.[6]

e Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to catch any potential leaks.

o Accumulation Limits: Be aware of waste accumulation limits. A laboratory can typically
accumulate up to 55 gallons of hazardous waste in an SAA.[6]

Step 5: Arrange for Disposal

» Contact EHS: Never dispose of 2-Hydroxy-6-methylpyridine in the regular trash or down
the sanitary sewer.[3][5][9]
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e Schedule a Pickup: Contact your institution's EHS office or a licensed hazardous waste
contractor to schedule a waste pickup.[1][5][6] Follow their specific procedures for requesting
a collection.

Step 6: Empty Container Disposal

o Decontaminate: A container that has held 2-Hydroxy-6-methylpyridine must be properly
decontaminated before being discarded.

o Triple Rinse: The container should be triple-rinsed with a suitable solvent (such as water or
another solvent capable of removing the residue).[1]

o Collect Rinsate: The rinsate from this process is considered hazardous waste and must be
collected and disposed of with your 2-Hydroxy-6-methylpyridine waste.[1]

» Final Disposal: Once triple-rinsed, deface or remove all chemical labels from the empty
container and dispose of it as regular trash, in accordance with your institution's policies.[1]

Prohibited Disposal Methods

e Sink Disposal: Do NOT pour 2-Hydroxy-6-methylpyridine down the drain.[5][9] The
disposal of chemicals via the sanitary sewer is prohibited unless written permission is
granted by EHS.[5]

o Trash Disposal: Do NOT place chemical waste or unrinsed empty containers in the regular
trash.[1][5]

o Evaporation: Do NOT allow the chemical to evaporate in a fume hood as a method of
disposal.[1]

Spill Cleanup Protocol
In the event of a spill, follow these steps and treat all cleanup materials as hazardous waste.

e Preparation: Ensure you are wearing appropriate Personal Protective Equipment (PPE),
including safety goggles, gloves (nitrile rubber is recommended), and a lab coat.[4]
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o Containment: For a solid spill, sweep up the material carefully to minimize dust generation.
[10] Place the swept-up solid into a suitable, sealable container for disposal.[10]

o Cleanup: Wipe the spill area with an inert absorbent material.

o Disposal: All materials used for the spill cleanup (e.g., absorbent pads, contaminated gloves)
must be collected, bagged, and disposed of as hazardous waste.[1]

Chemical Disposal Workflow
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Caption: Workflow for the proper disposal of 2-Hydroxy-6-methylpyridine waste.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b103643?utm_src=pdf-body-img
https://www.benchchem.com/product/b103643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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